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Compound Name: c-Met-IN-19

Cat. No.: B15136428

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

preclinical evaluation of c-Met inhibitors in animal models. As "c-Met-IN-19" is not a widely

recognized designation, this document leverages data from several well-characterized small

molecule c-Met inhibitors to provide representative experimental parameters.

Introduction to c-Met Inhibition in Oncology
The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a

crucial role in cell proliferation, survival, migration, and invasion.[1][2] Dysregulation of the

HGF/c-Met signaling pathway through gene amplification, mutation, or protein overexpression

is implicated in the progression and metastasis of numerous cancers, making it a prime target

for therapeutic intervention.[3][4] Small molecule inhibitors targeting the ATP-binding site of the

c-Met kinase have shown promise in preclinical and clinical settings.

c-Met Signaling Pathway
The binding of HGF to the c-Met receptor induces receptor dimerization and

autophosphorylation of key tyrosine residues. This activation triggers a cascade of downstream
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signaling pathways, including the RAS/MAPK, PI3K/Akt, and STAT pathways, which collectively

drive cancer cell proliferation, survival, and motility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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